N-(5-bromopyridin-3-yl)ethanesulfonamide

• IUPAC Name: N-(5-bromopyridin-3-yl)ethanesulfonamide
• InChI: InChI=1S/C7H9BrN2O2S/c1-2-13(11,12)10-7-3-6(8)4-9-5-7/h3-5,10H,2H2,1H3
• InChI Key: XIYQLIFNKGUHSR-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC(=CN=C1)Br
• Molecular Formula: C7H9BrN2O2S
• Molecular Weight: 265.13 g/mol

Description

“N-(5-bromopyridin-3-yl)ethanesulfonamide” is a chemical compound with the CAS No. 1086065-44-2. It is used in various applications, including pharmaceutical testing.

Molecular Structure Analysis

The molecular formula of “this compound” is C8H11BrN2O2S. It has a molecular weight of 279.15.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 279.15. Other properties such as melting point, boiling point, and density are not specified in the available resources.

Scientific Research Applications

Photodynamic Therapy Applications

Research has shown that derivatives of N-(5-bromopyridin-3-yl)ethanesulfonamide, particularly when substituted on zinc(II) phthalocyanine, exhibit significant potential in photodynamic therapy (PDT) for cancer treatment. These compounds demonstrate good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, important characteristics for Type II photosensitizers in PDT. Such compounds have been synthesized and characterized, revealing their usefulness as photosensitizers for cancer treatment due to their photophysical and photochemical properties in dimethyl sulfoxide (DMSO) (Pişkin, Canpolat, & Öztürk, 2020), (Öncül, Öztürk, & Pişkin, 2022).

Photophysicochemical Properties

The photophysicochemical properties of zinc(II) phthalocyanines substituted with benzenesulfonamide units containing the derivative have been extensively studied. These studies suggest that such compounds can be potent photosensitizer candidates for photodynamic therapy, offering beneficial properties like solubility in common solvents, monomeric species formation, adequate fluorescence, singlet oxygen production, and photostability (Öncül, Öztürk, & Pişkin, 2021).

Synthesis and Characterization

The synthesis and characterization of new compounds involving this compound derivatives have led to the development of molecules with potential applications in various fields, including pharmaceuticals and photocatalysis. For example, the nucleophilic addition of sulfonamides to bromoacetylenes has been explored for the facile preparation of pyrroles, showcasing the versatility of these compounds in organic synthesis (Yamagishi, Nishigai, Hata, & Urabe, 2011).

Antitumor Activity

The synthesis, crystal structure, absolute configuration, and antitumor activity of enantiomers of 5-bromo-2-chloro-N-(1-phenylethyl)pyridine-3-sulfonamide were explored, revealing the significance of stereochemistry on their biological activity. These studies have shown that the enantiomers exhibit different levels of activity against PI3Kα kinase, a target relevant in cancer therapy (Zhou et al., 2015).

Synthesis routes and methods

Procedure details

To a solution of 5-bromopyridin-3-amine (1.73 g, 10 mmol) and triethylamine (4.05 g, 40 mmol) in DCM (100 mL) was added a solution of ethanesulfonyl chloride (3.86 g, 30 mmol) in DCM (20 mL) at 0° C. The mixture was stirred at 0° C. for 1 h. 1N NaOH in water (10 mL) and methanol (20 mL) were added and the mixture was concentrated in vacuo, Silica gel (20 g) and DCM (100 mL) were added and the mixture was concentrated in vacuo. The residue was purified by silica chromatography eluting with a 0 to 5% MeOH-DCM gradient to give N-(5-bromopyridin-3-yl)ethanesulfonamide. ESI-MS: m/z 265.2, 267.2 (M+H)+.